2-[3-fluoro-5-(methylsulfanyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• CAS RN: 2762075-05-6
• Molecular Formula: C13H18BFO2S
• Molecular Weight: 268.2

Description

2-[3-Fluoro-5-(methylsulfanyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (FMPTMD) is an organoboron compound that has recently gained attention in the scientific community due to its unique properties. FMPTMD is a bidentate ligand, meaning it can bind to two different atoms at the same time, and has a wide range of applications in synthetic organic chemistry. In recent years, FMPTMD has been used in the synthesis of various compounds, including drugs, polymers, and catalysts. Additionally, FMPTMD has been used in the study of biological systems, such as enzyme-catalyzed reactions, and has been found to have potential applications in the treatment of diseases.

Scientific Research Applications

2-[3-fluoro-5-(methylsulfanyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has a wide range of applications in scientific research. It has been used as a ligand in the synthesis of various compounds, including drugs, polymers, and catalysts. Additionally, this compound has been used in the study of biological systems, such as enzyme-catalyzed reactions. This compound has also been used in the study of DNA and protein folding, as well as in the study of cell signaling pathways.

Mechanism of Action

2-[3-fluoro-5-(methylsulfanyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been found to act as a bidentate ligand, meaning it can bind to two different atoms at the same time. This property of this compound allows it to form strong complexes with metal ions, such as iron and zinc, which are essential for many biological processes. Additionally, this compound can act as a catalyst for certain reactions, such as the hydrolysis of esters.
Biochemical and Physiological Effects
This compound has been found to have potential applications in the treatment of diseases. In particular, this compound has been found to inhibit the growth of certain cancer cells. Additionally, this compound has been found to have anti-inflammatory and anti-bacterial properties.

Advantages and Limitations for Lab Experiments

The use of 2-[3-fluoro-5-(methylsulfanyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane in laboratory experiments has several advantages. First, this compound is relatively inexpensive and easy to obtain. Second, this compound is highly soluble in organic solvents, which makes it easy to handle in the laboratory. Third, this compound is very stable, making it suitable for long-term storage. However, this compound also has several limitations. For example, this compound is not soluble in water, which limits its use in certain experiments. Additionally, this compound is toxic and should be handled with care.

Future Directions

The potential applications of 2-[3-fluoro-5-(methylsulfanyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane are still being explored. Some potential future directions for research include the use of this compound in the development of new drugs and catalysts, as well as the study of its effects on various biological systems. Additionally, further research is needed to better understand the mechanism of action of this compound and to determine its potential therapeutic applications. Finally, research should be conducted to explore the potential of this compound as a drug delivery system.

Synthesis Methods

2-[3-fluoro-5-(methylsulfanyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane can be synthesized using a variety of methods. The most common route is the reaction of 2-fluorophenyl methylsulfanylacetate with 1,3,2-dioxaborolane. This reaction produces this compound and water as the by-product. Additionally, this compound can be synthesized through the reaction of 3-fluorophenyl methylsulfanylacetate with 1,3,2-dioxaborolane in the presence of a base. This method produces this compound and ethylene glycol as the by-product.